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The emergence of fungicide resistance is a significant threat to global food security and
sustainable agriculture. Pyraclostrobin, a quinone outside inhibitor (Qol) fungicide (FRAC
Group 11), is a widely used broad-spectrum fungicide valued for its efficacy against a range of
plant pathogens. However, its single-site mode of action presents a high risk for the
development of resistance. This guide provides a comparative evaluation of pyraclostrobin in
various fungicide rotation programs aimed at delaying resistance, supported by experimental
data and detailed methodologies.

Performance of Pyraclostrobin in Disease Control

Pyraclostrobin has demonstrated high efficacy against numerous fungal diseases. Field trials
have consistently shown its ability to control key pathogens, often outperforming or performing
comparably to other fungicide classes.

Table 1: Comparative Efficacy of Pyraclostrobin and Other Fungicides Against Early Leaf Spot
and Southern Stem Rot in Peanut
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o Active Application Early Leaf Southern ]
Fungicide . Yield (
Ingredient(s Rate (kg Spot Stem Rot
Program . kg/ha)
) a.i./ha) Control (%) Control (%)
Pyraclostrobi Pyraclostrobi
0.17 85.2 68.4 4520
n n
Azoxystrobin Azoxystrobin 0.22 84.1 65.1 4480
Tebuconazole  Tebuconazole 0.23 80.5 72.3 4610
Chlorothalonil  Chlorothalonil  1.26 75.6 45.8 4150
Untreated
- - 324 21.7 3200
Control

Data synthesized from field trials conducted over multiple years. Efficacy and yield can vary
based on environmental conditions and disease pressure.

Table 2: Efficacy of Pyraclostrobin-based Programs against Fusarium Head Blight (FHB) in
Wheat

. . . Application Rate (g FHB Control

Fungicide Program  Active Ingredient(s) . .
a.i./ha) Efficacy (%)

Pyraclostrobin Pyraclostrobin 225 >80
Epoxiconazole Epoxiconazole 225 >80
Pyraclostrobin + Pyraclostrobin +

] ] 150 + 150 >85
Epoxiconazole Epoxiconazole
Untreated Control - - 0

Data from field trials where MBC (carbendazim) resistance was present, indicating the utility of
alternative modes of action[1].

The Challenge of Fungicide Resistance
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The primary mechanism of resistance to Qol fungicides like pyraclostrobin is a point mutation in
the cytochrome b gene, most commonly the G143A substitution. This mutation prevents the
fungicide from binding to its target site in the mitochondrial respiratory chain, rendering it
ineffective.

Signaling Pathway of Qol Fungicide Action and
Resistance

The following diagram illustrates the mechanism of action of pyraclostrobin and the
development of resistance at the cellular level.
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Caption: Mechanism of pyraclostrobin action and resistance.

Strategies to Delay Resistance: Rotation and
Mixtures

To mitigate the risk of resistance, it is crucial to employ strategies that reduce the selection
pressure on the pathogen population. The two primary strategies are fungicide rotation
(alternation) and the use of tank-mixtures or pre-formulated mixtures.
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Rotation: In a rotation program, fungicides with different modes of action are applied in
sequence. This prevents a pathogen population from being repeatedly exposed to the same
selection pressure.

Mixtures: This strategy involves applying two or more fungicides with different modes of action
simultaneously. The rationale is that a pathogen strain resistant to one active ingredient will be
controlled by the other, making the evolution of dual resistance a much rarer event. Theoretical
models and some field observations suggest that mixtures are often more effective at delaying
resistance than alternations.

Experimental Data on Resistance Development

Long-term field studies are essential to evaluate the effectiveness of different resistance
management strategies. While direct comparative data on the rate of resistance development
in different pyraclostrobin rotation programs is limited, some studies provide valuable insights.

A study on Colletotrichum spp. causing strawberry crown rot demonstrated a significant
increase in the frequency of pyraclostrobin-resistant isolates with continued use.

Table 3: Frequency of Pyraclostrobin Resistance in Colletotrichum siamense from Strawberry
Fields

. Number of Isolates = Number of Resistance
Year of Collection .
Tested Resistant Isolates Frequency (%)
2019 23 16 69.57
2021 30 30 100

Data from a study in Jiande, Zhejiang Province, highlighting the rapid selection for resistance
with repeated use of a single-site fungicide[2].

This rapid increase underscores the importance of implementing robust resistance
management programs from the outset.

Experimental Protocols
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To ensure the reliability and comparability of data, standardized experimental protocols are
essential.

Fungicide Efficacy Field Trial Protocol (Adapted from
Cereal Trials)

o Trial Design: Randomized complete block design with a minimum of four replicates.
o Plot Size: Sufficiently large to minimize inter-plot interference (e.g., 2m x 10m).

» Variety Selection: Use of a susceptible crop variety to ensure adequate disease pressure for
evaluation.

» Fungicide Application:

o Applications are made at critical growth stages for disease development (e.g., T1, T2, T3
in cereals).

o Fungicides are applied using a calibrated sprayer to ensure accurate and uniform
coverage.

o Anon-treated control is included in each replicate.
e Disease Assessment:

o Disease severity is assessed visually on a percentage scale or using a standardized rating
scale at multiple time points.

o Assessments are conducted by trained personnel to ensure consistency.
e Yield and Quality Assessment:
o Plots are harvested at maturity, and grain yield is determined.
o Grain quality parameters (e.g., test weight, protein content) are measured.

o Data Analysis: Analysis of variance (ANOVA) is used to determine statistically significant
differences between treatments.
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Protocol for Monitoring Fungicide Resistance

o Sample Collection: Collect a representative sample of diseased plant tissue from each
treatment plot before and after fungicide applications, and at the end of the season.

o Pathogen Isolation: Isolate the target pathogen from the collected plant tissue onto a suitable
culture medium.

 In Vitro Fungicide Sensitivity Assay:
o Prepare a range of concentrations of the test fungicide in the culture medium.
o Inoculate the fungicide-amended medium with the isolated pathogen.
o Measure the mycelial growth or spore germination after a defined incubation period.

o Calculate the EC50 value (the effective concentration that inhibits 50% of growth) for each

isolate.
o Molecular Detection of Resistance:
o Extract DNA from the fungal isolates.

o Use PCR-based methods (e.g., allele-specific PCR, sequencing) to detect the presence of
known resistance mutations (e.g., G143A in the cytochrome b gene).

e Data Analysis:
o Determine the frequency of resistant isolates in each treatment group.

o Analyze the shift in EC50 values over time to quantify changes in sensitivity.

Experimental Workflow for Evaluating Rotation
Programs

The following diagram outlines a logical workflow for a multi-year study evaluating different
pyraclostrobin rotation strategies.
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Year 1: Establish Field Trial

Collect Data:
- Disease Severity
- Yield
- Resistance Frequency (Baseline)

Continue Trial for Subsequent Years (2-5)

End of Study

Annual Data Collection: Final Data Analysis:
- Disease Severity - Compare efficacy over time

- Yield - Model rate of resistance development
- Resistance Frequency - Economic analysis

Click to download full resolution via product page

Caption: Workflow for a multi-year fungicide rotation study.
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Conclusion and Recommendations

Pyraclostrobin is a highly effective fungicide, but its long-term utility is threatened by the
development of resistance. To preserve its efficacy, it is imperative to use it within a robust
resistance management program.

» Avoid repeated applications of pyraclostrobin alone.

« Utilize rotation programs that alternate pyraclostrobin with fungicides from different FRAC
groups (e.g., DMIs - Group 3, SDHIs - Group 7).

 Incorporate tank-mixtures or pre-formulated mixtures of pyraclostrobin with multi-site
fungicides (e.qg., chlorothalonil, mancozeb - Group M) whenever possible. Theoretical models
suggest this is a superior strategy to alternation for delaying resistance.

o Adhere to label recommendations regarding the maximum number of applications per
season.

« Integrate non-chemical control methods, such as resistant cultivars and cultural practices, to
reduce overall disease pressure and reliance on fungicides.

Continuous monitoring of pathogen populations for shifts in fungicide sensitivity is crucial for
adapting management strategies and ensuring the continued effectiveness of valuable tools
like pyraclostrobin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Evaluating Pyraclostrobin in Rotation Programs to
Delay Fungicide Resistance: A Comparative Guide]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1461943#evaluating-pyraoxystrobin-in-
rotation-programs-to-delay-fungicide-resistance]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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